![molecular formula C19H25NO5 B1223789 N-[(3,5-dimethoxyphenyl)methyl]-1-(2,3,4-trimethoxyphenyl)methanamine](/img/structure/B1223789.png)
N-[(3,5-dimethoxyphenyl)methyl]-1-(2,3,4-trimethoxyphenyl)methanamine
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Overview
Description
N-[(3,5-dimethoxyphenyl)methyl]-1-(2,3,4-trimethoxyphenyl)methanamine is a dimethoxybenzene.
Scientific Research Applications
Selective O-Demethylation in Bromination :
- A study by Çetinkaya et al. (2011) in "Tetrahedron" investigated the bromination of a related compound, (3,4-dimethoxyphenyl)(2,3,4-trimethoxyphenyl)methanone, and identified nine new bromophenol derivatives via selective O-demethylation. This process was discussed in detail, highlighting the compound's potential in chemical synthesis and modification (Çetinkaya, Menzek, Şahin, & Balaydın, 2011).
Bromination with NBS as Brominating Agent :
- Another related compound, methyl 2-(2-bromo-4,5-dimethoxyphenyl)ethanoate, was synthesized from a similar precursor, as discussed by Yong-nan (2012) in "Liaoning Chemical Industry." This study explored the use of NBS (N-Bromosuccinimide) as a brominating agent, offering an alternative approach to electrophilic aromatic bromination of aromatic ethers (Yong-nan, 2012).
Characterization of Related Compounds :
- A paper by Elmore et al. (2018) in "Neuropharmacology" compared NBOMe hallucinogens and their 2C counterparts in rats, focusing on 5-HT2A receptor binding and calcium mobilization assays. This research provides insights into the pharmacological properties of similar compounds, potentially guiding future applications in neuroscience and pharmacology (Elmore et al., 2018).
Synthesis and Antioxidant Properties :
- A study by Çetinkaya et al. (2012) in "Archiv der Pharmazie" explored the synthesis and antioxidant properties of (3,4-Dihydroxyphenyl)(2,3,4-trihydroxyphenyl)methanone and its derivatives. The results showed that the synthesized bromophenols had effective antioxidant power, suggesting potential applications in health and medicine (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).
Cytochrome P450 Enzymes in Metabolism :
- Nielsen et al. (2017) in "Drug Testing and Analysis" characterized the hepatic cytochrome P450 enzymes involved in the metabolism of 25I-NBOMe and 25I-NBOH, highlighting the importance of CYP3A4 and CYP2D6 in the metabolism of these compounds. This research is crucial for understanding the metabolic pathways and potential interactions of similar chemical entities (Nielsen et al., 2017).
properties
Product Name |
N-[(3,5-dimethoxyphenyl)methyl]-1-(2,3,4-trimethoxyphenyl)methanamine |
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Molecular Formula |
C19H25NO5 |
Molecular Weight |
347.4 g/mol |
IUPAC Name |
N-[(3,5-dimethoxyphenyl)methyl]-1-(2,3,4-trimethoxyphenyl)methanamine |
InChI |
InChI=1S/C19H25NO5/c1-21-15-8-13(9-16(10-15)22-2)11-20-12-14-6-7-17(23-3)19(25-5)18(14)24-4/h6-10,20H,11-12H2,1-5H3 |
InChI Key |
VHQABWCDGKANRB-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=C(C=C1)CNCC2=CC(=CC(=C2)OC)OC)OC)OC |
Canonical SMILES |
COC1=C(C(=C(C=C1)CNCC2=CC(=CC(=C2)OC)OC)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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